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Compound of Interest

Compound Name: GSK 650394

Cat. No.: B1672397 Get Quote

GSK 650394 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of GSK 650394, a

potent inhibitor of serum- and glucocorticoid-regulated kinase (SGK). Adherence to these best

practices is crucial for ensuring the compound's integrity and obtaining reliable experimental

results.

Frequently Asked Questions (FAQs)
Q1: How should I store GSK 650394 powder?

A1: GSK 650394 as a powder should be stored at -20°C for long-term stability, where it can be

kept for up to three years.[1] Some suppliers also indicate that the powder can be stored at

room temperature.[2][3] For short-term storage, 4°C is acceptable for up to two years.[1]

Q2: What is the recommended solvent for preparing GSK 650394 stock solutions?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

GSK 650394.[1][2][4] It is soluble in DMSO at concentrations of 76 mg/mL (198.71 mM) and ≥

40.7 mg/mL (106.42 mM).[1][5]

Q3: How should I store GSK 650394 stock solutions?

A3: For optimal stability, aliquot your GSK 650394 stock solution into single-use vials to avoid

repeated freeze-thaw cycles.[1] Store these aliquots at -80°C for up to one year or at -20°C for
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up to one month.[1] Some sources suggest that stock solutions can be stored at -80°C for six

months and at -20°C for one month.[3]

Q4: Can I store my GSK 650394 stock solution at room temperature?

A4: It is not recommended to store stock solutions of GSK 650394 at room temperature for

extended periods. For in vivo experiments, it is best to prepare fresh working solutions on the

same day of use.[3]

Q5: My GSK 650394 solution appears cloudy or has precipitated. What should I do?

A5: If you observe precipitation, you can gently warm the tube to 37°C for 10 minutes and/or

use an ultrasonic bath to aid dissolution.[4] Ensure you are using fresh, high-quality DMSO, as

moisture absorption can reduce solubility.[5]
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Issue Potential Cause Recommended Solution

Inconsistent experimental

results or loss of compound

activity.

Compound degradation due to

improper storage.

Review and adhere to the

recommended storage

conditions for both powder and

stock solutions. Aliquot stock

solutions to minimize freeze-

thaw cycles.

Instability in aqueous

experimental media.

Prepare fresh dilutions from a

concentrated DMSO stock for

each experiment. Minimize the

time the compound spends in

aqueous solutions before use.

Photodegradation.

Protect the compound from

light, especially when in

solution. Use amber vials or

cover tubes with foil.

Difficulty dissolving the

compound.
Use of old or hydrated DMSO.

Use fresh, anhydrous, high-

quality DMSO.[5]

Compound has precipitated

out of solution.

Gently warm the solution to

37°C and/or sonicate to

redissolve.[4]

Variability in IC50 values

between experiments.

Inconsistent final DMSO

concentration in assays.

Ensure the final concentration

of DMSO is consistent across

all wells and does not exceed

a level that affects cell viability

or assay performance.

Cell density and passage

number.

Use cells within a consistent

passage number range and

seed at a uniform density for

all experiments.

Stability and Storage Data
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Table 1: Recommended Storage Conditions for GSK 650394

Form
Storage

Temperature
Duration Reference

Powder -20°C 3 years [1]

Powder 4°C 2 years [1]

Powder Room Temperature
Not specified for long-

term
[2][3]

In DMSO -80°C 1 year [2]

In DMSO -80°C 6 months [3]

In DMSO -20°C 1 month [2][3]

Table 2: Solubility of GSK 650394

Solvent Solubility Reference

DMSO 76 mg/mL (198.71 mM) [5]

DMSO ≥ 40.7 mg/mL (106.42 mM) [1]

DMSO Soluble to 100 mM [2]

Water Insoluble

Ethanol Insoluble

Experimental Protocols
Protocol 1: Preparation of GSK 650394 Stock Solution

Materials: GSK 650394 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Procedure: a. Equilibrate the GSK 650394 powder vial to room temperature before opening

to prevent moisture condensation. b. Based on the desired stock concentration (e.g., 10

mM), calculate the required volume of DMSO. c. Add the calculated volume of DMSO to the
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vial of GSK 650394 powder. d. Vortex the solution until the powder is completely dissolved. If

necessary, gently warm the tube to 37°C or use a sonicator to aid dissolution.[4] e. Aliquot

the stock solution into single-use, light-protected tubes. f. Store the aliquots at -80°C for

long-term storage or -20°C for short-term storage.

Protocol 2: Forced Degradation Study (Adapted from
ICH Q1A(R2) Guidelines)
This protocol outlines a general procedure for a forced degradation study to assess the intrinsic

stability of GSK 650394.

Materials: GSK 650394, HPLC-grade solvents (acetonitrile, water), hydrochloric acid (HCl),

sodium hydroxide (NaOH), hydrogen peroxide (H2O2), analytical balance, HPLC system

with a UV detector.

Procedure: a. Acid Hydrolysis: Dissolve GSK 650394 in a suitable solvent and add 0.1 M

HCl. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 6, 24

hours). Neutralize the solution before analysis. b. Base Hydrolysis: Dissolve GSK 650394 in

a suitable solvent and add 0.1 M NaOH. Incubate at a controlled temperature (e.g., 60°C) for

a defined period. Neutralize the solution before analysis. c. Oxidative Degradation: Dissolve

GSK 650394 in a suitable solvent and add 3% H2O2. Incubate at room temperature,

protected from light, for a defined period. d. Thermal Degradation: Expose solid GSK 650394
powder to elevated temperatures (e.g., 70°C, 80°C) for a defined period. e. Photostability:

Expose a solution of GSK 650394 and the solid powder to a light source with a specified

illumination (e.g., as per ICH Q1B guidelines). f. Analysis: At each time point, analyze the

samples by a validated stability-indicating HPLC method to quantify the remaining GSK
650394 and detect any degradation products.
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Caption: GSK 650394 inhibits the SGK1 signaling pathway.
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Caption: Workflow for a forced degradation stability study.
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Caption: A logical approach to troubleshooting inconsistent results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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